Cas no 41498-80-0 (daturaolone)

• Product Name: daturaolone
• CAS No: 41498-80-0
• MF: C₃₀H₄₈O₂
• MW: 440.700929641724
• CID: 927026
• PubChem ID: 122859
• Update Time: 2025-11-06

daturaolone Chemical and Physical Properties

Names and Identifiers

• daturaolone
• 6β-Hydroxyolean-12-en-3-one
• (4aR,5R,6aR,6bS,8aR,12aR,14aR,14bR)-5-hydroxy-4,4,6a,6b,8a,11,11,14b-octamethyl-2,4a,5,6,7,8,9,10,12,12a,14,14a-dodecahydro-1H-picen-3-one
• A-hydroxyolean-12-en-3-one
• FS-8130
• HY-122953
• 41498-80-0
• CS-0090668
• AKOS040763564
• (4aR,5R,6aR,6bR,8S,8aR,12aR,14aR,14bR)-5-Hydroxy-4,4,6a,6b,8a,11,11,14b-octamethyl-1,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-octadecahydro-2H-picen-3-one
• NCI60_037648
• NSC-705537
• CHEMBL2005473
• NSC705537
• Olean-12-en-3-one, 6-hydroxy-, (6beta)-
• DTXSID70961770
• 6.beta.-Hydroxyolean-12-en-3-one
• DA-62678

• Inchi： 1S/C30H48O2/c1-25(2)13-14-27(5)15-16-29(7)19(20(27)17-25)9-10-22-28(6)12-11-23(32)26(3,4)24(28)21(31)18-30(22,29)8/h9,20-22,24,31H,10-18H2,1-8H3/t20-,21+,22+,24-,27+,28+,29+,30+/m0/s1
• InChI Key： YCTXVPCDHZMBHX-QCDSSADQSA-N
• SMILES： O[C@@H]1C[C@@]2(C)[C@]3(C)CC[C@@]4(C)CCC(C)(C)C[C@H]4C3=CC[C@@H]2[C@@]2(C)CCC(C(C)(C)[C@@H]21)=O

Computed Properties

• Exact Mass: 440.36500
• Monoisotopic Mass: 440.365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 866
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 7.5

Experimental Properties

• Color/Form: Powder
• Density: 1.05
• Boiling Point: 518.5°C at 760 mmHg
• Flash Point: 219.2°C
• Refractive Index: 1.544
• PSA: 37.30000
• LogP: 7.34790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on daturaolone

Exploring Daturaolone (CAS No. 41498-80-0): A Comprehensive Overview of Its Properties and Applications

Daturaolone (CAS No. 41498-80-0) is a naturally occurring compound that has garnered significant attention in the fields of phytochemistry and pharmacology. This steroidal alkaloid is primarily derived from plants of the Datura genus, which are known for their rich bioactive constituents. The compound's unique molecular structure and potential therapeutic properties make it a subject of ongoing research, particularly in the context of natural product drug discovery and traditional medicine.

One of the most intriguing aspects of Daturaolone is its structural similarity to other steroidal alkaloids, which often exhibit anti-inflammatory, antimicrobial, and neuroprotective activities. Researchers have explored its potential role in modulating cellular pathways, particularly those involved in oxidative stress and immune response. This aligns with current trends in holistic health and the growing demand for plant-based therapeutics.

In recent years, the scientific community has shown increased interest in Daturaolone due to its possible applications in cosmeceuticals and nutraceuticals. With consumers increasingly seeking clean-label ingredients and sustainable sourcing, this compound presents an opportunity for innovation in skincare formulations. Preliminary studies suggest it may contribute to skin barrier enhancement and collagen synthesis, topics frequently searched in beauty and wellness forums.

The pharmacological profile of Daturaolone also intersects with popular health queries such as "natural alternatives to synthetic drugs" and "bioactive compounds for longevity." While clinical evidence remains limited, its mechanism of action—particularly its interaction with steroid receptors—has sparked discussions in integrative medicine circles. This relevance to trending topics like gut-brain axis research and adaptogenic herbs further enhances its visibility in scientific literature.

From an analytical perspective, the identification and quantification of Daturaolone (CAS No. 41498-80-0) often involve advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods address common search queries like "how to detect plant alkaloids" and "quality control for herbal extracts," reflecting industry concerns about standardization in natural products.

Environmental scientists have also examined Daturaolone in the context of phytoremediation—a hot topic in green chemistry discussions. Some studies suggest that Datura species containing this compound may play a role in soil detoxification, aligning with searches for "plants that absorb heavy metals" and "ecological restoration techniques."

Despite its potential, responsible research into Daturaolone requires careful consideration of dosage and safety profiles—a concern frequently raised in herbal supplement forums. Current investigations focus on establishing its structure-activity relationship while addressing search queries like "are plant steroids safe" and "natural compounds with hormonal effects."

The commercial viability of Daturaolone is being explored in parallel with bioprospecting initiatives, particularly in regions with rich ethnobotanical traditions. This connects to trending searches about "underexplored medicinal plants" and "indigenous knowledge in drug development," highlighting the compound's cultural and scientific significance.

In conclusion, Daturaolone (CAS No. 41498-80-0) represents a fascinating intersection of traditional knowledge and modern science. As research continues to uncover its multifaceted properties, this compound may find applications ranging from dermatological formulations to metabolic health support—addressing many of the health and wellness priorities dominating today's search trends.